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Compound of Interest

Compound Name: Lsd1-IN-22

Cat. No.: B12397650

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Lsd1-IN-22, a potent and selective
inhibitor of Lysine-Specific Demethylase 1 (LSD1). This document consolidates key chemical
and biological data, detailed experimental methodologies, and relevant signaling pathways to
support ongoing research and drug development efforts targeting LSD1.

Core Compound Data

Lsd1-IN-22, also identified as cis-4-Br-2,5-F2-PCPA, is a derivative of trans-2-

phenylcyclopropylamine (PCPA) and functions as a covalent inhibitor of LSD1.[1] Its chemical
and biological properties are summarized below.
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Property Value Reference
CAS Number 2821068-05-5 [2][3]
Molecular Formula C9H8BrF2N [4]
Molecular Weight 248.07 g/mol [4]
Synonyms cis-4-Br-2,5-F2-PCPA, S1024 [1][5]
Mechanism of Action Covalent inhibitor of LSD1 [1]

Ki (LSD1) 98 nM (0.094 uM) [11[2]

Ki (LSD2) 8.4 uM [1]

Mechanism of Action and Signhaling Pathways

LSD1 is a flavin adenine dinucleotide (FAD)-dependent amine oxidase that plays a crucial role
in transcriptional regulation by demethylating histone H3 at lysine 4 (H3K4me1/2) and lysine 9
(H3K9me1/2).[6][7] By inhibiting LSD1, Lsd1-IN-22 modulates the methylation status of these
key histone marks, leading to the reactivation of silenced tumor suppressor genes and the
suppression of oncogenic pathways.

LSD1 is implicated in several critical signaling pathways in cancer, including:
o TGF-B Signaling: LSD1 can regulate the expression of TGF-3 family members.[1]

e mTOR Signaling: LSD1 has been shown to negatively regulate autophagy through the
MTOR signaling pathway in certain cancer cells.[5]

e Notch and PI3K/Akt/mTOR Pathways: LSD1 can promote the activation of both the Notch
and PI3K/Akt/mTOR signaling pathways in some cancers.[8]

e Immune Checkpoint Regulation: LSD1 can regulate the expression of immune checkpoint
proteins like PD-L1.[1]

Below is a simplified representation of the signaling pathways influenced by LSD1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Lsd1-IN-22 (CAS: 2821068-05-5): A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12397650#Isd1-in-22-cas-number-2821068-05-5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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